Cas no 1261984-21-7 (2-(4-Fluoro-3-trifluoromethylphenyl)-5-methylbenzoic acid)

2-(4-Fluoro-3-trifluoromethylphenyl)-5-methylbenzoic acid is a fluorinated aromatic carboxylic acid derivative with a distinctive structural framework, combining a benzoic acid core with a substituted phenyl ring. The presence of both fluorine and trifluoromethyl groups enhances its electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its structural features contribute to improved metabolic stability and lipophilicity, which are advantageous in drug design. The compound’s high purity and well-defined reactivity profile facilitate its use in cross-coupling reactions and other functionalization processes. Its stability under various conditions ensures consistent performance in synthetic applications.

2-(4-Fluoro-3-trifluoromethylphenyl)-5-methylbenzoic acid structure

1261984-21-7 structure

Product Name:2-(4-Fluoro-3-trifluoromethylphenyl)-5-methylbenzoic acid

CAS No:1261984-21-7

MF:C₁₅H₁₀F₄O₂

MW:298.232318401337

MDL:MFCD18322491

CID:2622058

PubChem ID:53228310

Update Time:2025-05-27

2-(4-Fluoro-3-trifluoromethylphenyl)-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

- 4'-Fluoro-4-methyl-3'-(trifluoromethyl)[1,1'-biphenyl]-2-carboxylic acid
- MFCD18322491
- DTXSID70691843
- 2-(4-FLUORO-3-TRIFLUOROMETHYLPHENYL)-5-METHYLBENZOIC ACID
- 2-(4-Fluoro-3-trifluoromethylphenyl)-5-methylbenzoic acid, 95%
- 1261984-21-7
- 2-(4-Fluoro-3-trifluoromethylphenyl)-5-methylbenzoic acid
- MDL： MFCD18322491
- Inchi： 1S/C15H10F4O2/c1-8-2-4-10(11(6-8)14(20)21)9-3-5-13(16)12(7-9)15(17,18)19/h2-7H,1H3,(H,20,21)
- InChI Key： FWOJYYKOBSZGHA-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1C(F)(F)F)C1C=CC(C)=CC=1C(=O)O

Computed Properties

Exact Mass: 298.06169221g/mol
Monoisotopic Mass: 298.06169221g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 21
Rotatable Bond Count: 2
Complexity: 382
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.4
Topological Polar Surface Area: 37.3Å²

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB329768-5 g	2-(4-Fluoro-3-trifluoromethylphenyl)-5-methylbenzoic acid, 95%; .	1261984-21-7	95%	5g	€1159.00	2023-04-26
abcr	AB329768-5g	2-(4-Fluoro-3-trifluoromethylphenyl)-5-methylbenzoic acid, 95%; .	1261984-21-7	95%	5g	€1159.00	2024-06-08